5-(1-naphthyl)-4-(2-thienyl)-1,3-thiazol-2-amine

• IUPAC Name: 5-naphthalen-1-yl-4-thiophen-2-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H12N2S2/c18-17-19-15(14-9-4-10-20-14)16(21-17)13-8-3-6-11-5-1-2-7-12(11)13/h1-10H,(H2,18,19)
• InChI Key: LGPQBTNZTUSPEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=C(N=C(S3)N)C4=CC=CS4
• Molecular Formula: C17H12N2S2
• Molecular Weight: 308.4 g/mol

Description

“5-(1-naphthyl)-4-(2-thienyl)-1,3-thiazol-2-amine” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are not well-documented in the sources I have access to.

Scientific Research Applications

1. Metal Complex Synthesis and Analysis

A study by Sancak et al. (2007) detailed the synthesis of novel compounds related to 5-(1-naphthyl)-4-(2-thienyl)-1,3-thiazol-2-amine. The research focused on creating Cu(II), Ni(II), and Fe(II) complexes from these compounds, providing insights into their structural and magnetic properties. The study also compared theoretical ab-initio calculations with experimental results for these metal complexes.

2. Development of Aromatic Polyamine Oxadiazoles

Liou et al. (2006) researched a new naphthylamine-derived aromatic dicarboxylic acid Liou et al. (2006). This compound, closely related to this compound, was used to prepare polyamine hydrazides. These polymers showed potential as blue-light-emitting materials, with high glass-transition temperatures and good solubility in organic solvents.

3. Antibacterial and Antifungal Compound Synthesis

Patel and Patel (2015) synthesized heterocyclic compounds derived from this compound, demonstrating their antibacterial and antifungal properties Patel & Patel (2015). The study compared the growth inhibition effects of these compounds to standard drugs, finding that some synthesized compounds exhibited significant activity against various bacterial and fungal strains.

4. Advanced Organic Synthesis

Verma et al. (2013) explored the use of silver-catalyzed synthesis for creating highly functionalized naphthyridines and thienopyridines Verma et al. (2013). This process utilized a compound structurally related to this compound, highlighting its potential in creating complex organic molecules.